Cas no 823782-74-7 (4-(2-(trifluoromethyl)phenoxy)piperidine hydrochloride)

• Product Name: 4-(2-(trifluoromethyl)phenoxy)piperidine hydrochloride
• CAS No: 823782-74-7
• MF: C₁₂H₁₅ClF₃NO
• MW: 281.701812982559
• MDL: MFCD03840133
• CID: 93049
• PubChem ID: 17178004
• Update Time: 2025-06-27

4-(2-(trifluoromethyl)phenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-(trifluoromethyl)phenoxy)piperidine hydrochloride
• 4-[2-(Trifluoromethyl)phenoxy]piperidine hydrochloride
• 4NBA-S04-1
• AR1796
• 4-(2-TRIFLUOROMETHYL-PHENOXY)-PIPERIDINE HYDROCHLORIDE
• Piperidine, 4-[2-(trifluoromethyl)phenoxy]-, hydrochloride (9CI)
• 4-[(2-Trifluoromethylphenyl)oxy]piperidine hydrochloride
• DTXSID10589356
• 4-[2-(Trifluoromethyl)phenoxy]piperidine hydrochloride, AldrichCPR
• 4-[2-(TRIFLUOROMETHYL)PHENOXY]PIPERIDINE HCL
• AKOS005111303
• 4-[2-(Trifluoromethyl)phenoxy]piperidine--hydrogen chloride (1/1)
• 4-(2-Trifluoromethylphenoxy)piperidine HCl
• 4-(2-trifluoromethylphenoxy)piperidine hydrochloride
• 4-(2-Trifluoromethyl-phenoxy)piperidine hydrochloride
• FT-0746874
• SB43111
• CS-0156697
• 4-[2-(trifluoromethyl)phenoxy]piperidine;hydrochloride
• MFCD03840133
• EN300-153095
• Z1723849108
• SCHEMBL473008
• DS-11944
• 4-(2-(Trifluoromethyl)-phenoxy)piperidine hydrochloride
• A916201
• 4-(2-(trifluoromethyl)phenoxy)piperidinehydrochloride
• 823782-74-7
• 4-[2-(trifluoromethyl)phenoxy]piperidine,hydrochloride
• 4-[2-(Trifluoromethyl)phenoxy]piperidine, HCl
• 4-[2-(Trifluoromethyl)phenoxy]piperidinehydrochloride
• DB-075838

• MDL： MFCD03840133
• Inchi： 1S/C12H14F3NO.ClH/c13-12(14,15)10-3-1-2-4-11(10)17-9-5-7-16-8-6-9;/h1-4,9,16H,5-8H2;1H
• InChI Key： FIPQGQLTGWTZQZ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C(OC2CCNCC2)=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 281.07900
• Monoisotopic Mass: 281.0794263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 3.96700

4-(2-(trifluoromethyl)phenoxy)piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(2-(trifluoromethyl)phenoxy)piperidine hydrochloride

Research Brief on 4-(2-(Trifluoromethyl)phenoxy)piperidine Hydrochloride (CAS: 823782-74-7): Recent Advances and Applications

4-(2-(Trifluoromethyl)phenoxy)piperidine hydrochloride (CAS: 823782-74-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidine core and trifluoromethylphenoxy moiety, has been explored for its potential therapeutic applications, particularly in central nervous system (CNS) disorders and pain management. Recent studies have highlighted its role as a key intermediate in the synthesis of novel pharmacologically active molecules, underscoring its importance in contemporary research.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the pharmacokinetic and pharmacodynamic properties of 4-(2-(trifluoromethyl)phenoxy)piperidine hydrochloride. The research demonstrated that this compound exhibits favorable blood-brain barrier permeability, making it a promising candidate for CNS-targeted therapies. Additionally, its metabolic stability and low cytotoxicity were confirmed through in vitro and in vivo assays, further supporting its potential as a scaffold for drug development.

In another groundbreaking study, researchers explored the compound's utility in the synthesis of sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological conditions, including neuropathic pain and neurodegenerative diseases. The study revealed that derivatives of 4-(2-(trifluoromethyl)phenoxy)piperidine hydrochloride exhibited high affinity and selectivity for sigma-1 receptors, suggesting their potential as novel therapeutics for pain management and neuroprotection.

Furthermore, recent advancements in synthetic methodologies have enabled the efficient and scalable production of 4-(2-(trifluoromethyl)phenoxy)piperidine hydrochloride. A 2024 publication in Organic Process Research & Development detailed an optimized synthetic route that significantly improved yield and purity while reducing environmental impact. This development is expected to facilitate broader access to the compound for both academic and industrial research.

The compound's versatility is also evident in its application as a building block for the development of positron emission tomography (PET) tracers. A study conducted at a leading research institution demonstrated that radiolabeled analogs of 4-(2-(trifluoromethyl)phenoxy)piperidine hydrochloride could be used for imaging sigma-1 receptors in vivo, providing a valuable tool for studying receptor distribution and dynamics in neurological disorders.

In conclusion, 4-(2-(trifluoromethyl)phenoxy)piperidine hydrochloride (CAS: 823782-74-7) continues to be a compound of significant interest in the field of medicinal chemistry. Its unique chemical properties, coupled with its demonstrated pharmacological potential, make it a valuable asset for drug discovery and development. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic applications, particularly in the treatment of CNS disorders and pain.